Cas no 7439-88-5 (Iridium)

• Product Name: Iridium
• CAS No: 7439-88-5
• MF: Ir
• MW: 192.216995239258
• MDL: MFCD00011062
• CID: 47435
• PubChem ID: 24868465
• Update Time: 2025-04-18

Iridium Chemical and Physical Properties

Names and Identifiers

• Iridium
• IridiumblackNIrmg
• IridiumfoilNmmthickcagxmm
• IridiumpowderNbluegraypowder
• IridiumspongeNmeshbluegraypowder
• IridiumslugsNcagslug
• IridiumwireNmmthickcagcm
• Iridium black
• IridiumfoilNmmthickgxmm
• IridiumwireNmmdiacagm
• Iridium powder
• Iridium sponge
• Iridium foil
• Iridium C
• Iridium wire
• Iridium slug
• Iridium shot
• Iridium pellet
• Iridium ICP Standard
• Iridium ICP Std.
• Iridium standard solution
• 1000μg
• IridiuM aluMina
• IridiuM carbon
• IRIDIUM METAL
• IRIDIUM STANDARD
• IR007930
• IR005150
• IR005100
• IR005102
• IR005135
• IR005106
• IR005105
• IR005110
• IR005118
• IR005120
• IR005125
• IR005130
• IR005115
• IR000201
• IR005140
• IR005133
• IR005131
• IR005136
• IR005132
• IR005141
• IR000210
• IR000220
• IR000215
• IR000205
• IR004500
• IR000200
• IR007920
• IR005121
• IR007935
• IR006012
• IR006010
• IR000209
• IR000206
• Iridiumblack
• IRIDIUM ION
• iridium atom
• iridium(4+)
• Ir
• Iridium, powder
• 44448S9773
• Iridium metallicum
• Iridium, elemental
• Iridium, 99.9%, (trace metal basis), powder
• Iridium, ion(Ir4 )
• hydrido-iridium
• Iridium-Mohr
• iridium dihydride
• Iridium compounds
• iridium pentahydride
• Iridium (IV) ion
• Ir/C
• IRIDIUM, SPONGE
• I
• Iridium foil, 0.25mm (0.01in) thick, hard
• NS00081810
• Iridium, wire reel, 0.5m, diameter 0.5mm, as drawn, 99.9%
• GKOZUEZYRPOHIO-UHFFFAOYSA-N
• Iridium, wire reel, 0.1m, diameter 0.5mm, as drawn, 99.9%
• Iridium, powder, 850 max. part. size (micron), weight 2 g, high purity 99.995%
• Lanthanum Nickel Oxide (LaNiO3) Sputtering Targets
• Iridium, foil, light tested, 50x50mm, thickness 0.05mm, as rolled, 99.9%
• EINECS 231-095-9
• Iridium, wire reel, 0.025m, diameter 2.0mm, as drawn, 99.9%
• Iridium, wire reel, 0.2m, diameter 0.177mm, as drawn, 99.9%
• WEAKNESS
• CS-0082565
• Iridium, foil, 25x25mm, thickness 0.25mm, as rolled, 99.9%
• Iridium Standard: Ir @ 10000 microg/mL in 20% HCl
• Iridium, wire reel, 0.2m, diameter 0.5mm, as drawn, 99.9%
• Ir(4+)
• HSDB 7066
• Iridium, wire reel, 0.1m, diameter 0.25mm, as drawn, 99.9%
• Iridium, wire reel, 0.1m, diameter 0.15mm, as drawn, 99.9%
• Iridium, wire reel, 0.1m, diameter 0.075mm, as drawn, 99.9%
• Iridium, wire, straight, 200mm, diameter 0.7mm, as drawn, 99.9%
• Iridium, wire reel, 0.5m, diameter 0.177mm, as drawn, 99.9%
• Iridium, wire reel, 1m, diameter 0.15mm, as drawn, 99.9%
• Iridium, wire reel, 2m, diameter 0.15mm, as drawn, 99.9%
• Iridium wire, 0.5mm (0.02in) dia
• iridium(iv) hydride
• Iridium, wire, 0.25 mm diameter, size 200 mm, purity 99.9%
• Iridium, foil, 0.1m coil, thickness 0.05mm, coil width .5mm, as rolled, 99.9%
• Iridium, wire reel, 1m, diameter 0.1mm, as drawn, 99.9%
• Iridium, wire reel, 0.05m, diameter 0.1mm, as drawn, 99.9%
• Iridium, wire reel, 0.2m, diameter 0.125mm, as drawn, 99.9%
• Iridium, rod, 50mm, diameter 3.0mm, as drawn, 99.9%
• Iridium, foil, 0.05m coil, thickness 0.05mm, coil width .5mm, as rolled, 99.9%
• MFCD00011062
• Iridium single crystal disc, 10mm (0.39in) dia, 1-2mm (0.04-0.08in) thick, (110) orientation, +/-0.5 degrees
• Iridium, foil, thickness 0.07 mm, 99.5% trace metals basis
• Iridium, wire reel, 0.1m, diameter 0.125mm, as drawn, 99.9%
• Iridium, wire reel, 0.2m, diameter 0.2mm, as drawn, 99.9%
• Iridium, rod, 4.0 mm diameter, length 50 mm, purity 99.9%
• Iridium, wire, diam. 0.15 mm, 99.9% trace metals basis
• Iridium, wire, straight, 200mm, diameter 0.5mm, as drawn, 99.9%
• Iridium, wire reel, 0.4m, diameter 0.5mm, as drawn, 99.9%
• Iridium powder, -60 mesh
• Iridium, wire reel, 1m, diameter 0.177mm, as drawn, 99.9%
• Iridium, wire reel, 0.3m, diameter 0.5mm, as drawn, 99.9%
• Iridium, wire reel, 1m, diameter 0.25mm, as drawn, 99.9%
• Iridium, powder, 50 max. part. size (micron), weight 5 g, purity 99.9%
• Iridium, foil, thickness 0.25 mm, 99.9% trace metals basis
• Iridium Standard: Ir @ 10 microg/mL in 2% HCl
• Iridium, wire reel, 0.1m, diameter 0.177mm, as drawn, 99.9%
• Iridium, rod, 100mm, diameter 2.0mm, as drawn, 99.9%
• Iridium, wire, 0.25 mm diameter, size 1000 mm, purity 99.9%
• Iridium, sponge, -20 mesh, 99.9% trace metals basis
• Iridium, powder, max. particle size 50 micron, weight 1 g, purity 99.9%
• Iridium, wire, straight, 50mm, diameter 1.0mm, as drawn, 99.9%
• Iridium, wire, straight, 200mm, diameter 1.0mm, as drawn, 99.9%
• Iridium, black, powder, -200 mesh, >=99% trace metals basis
• Iridium, wire reel, 0.2m, diameter 0.15mm, as drawn, 99.9%
• Iridium powder, -325 mesh
• Iridium, wire reel, 0.1m, diameter 0.1mm, as drawn, 99.9%
• Iridium, wire reel, 1m, diameter 0.125mm, as drawn, 99.9%
• Iridium, wire reel, 2m, diameter 0.125mm, as drawn, 99.9%
• Iridium, foil, thickness 0.1 mm, size 25 x 25 mm, purity 99.9%
• Iridium foil, 0.127mm (0.005in) thick, hard
• Q27461515
• Iridium - Ir @ 1000 microg/mL in 20% HCl
• UNII-44448S9773
• Iridium, rod, 25mm, diameter 3.0mm, as drawn, 99.9%
• Iridium, rod, 25mm, diameter 2.0mm, as drawn, 99.9%
• Iridium, wire reel, 0.05m, diameter 2.0mm, as drawn, 99.9%
• Iridium, foil, 0.025m coil, thickness 0.05mm, coil width .5mm, as rolled, 99.9%
• Iridium wire, 0.075mm (0.003in) dia
• Iridium powder, -22 mesh, Premion?
• DTXCID8047636
• Iridium, microfoil, disks, 25mm, thinness 0.1mum, specific density 224mug/cm2, permanent mylar 3.5mum support, 99.9%
• Iridium, powder, puriss., 99.9%
• Iridium, wire, straight, 100mm, diameter 0.5mm, as drawn, 99.9%
• Iridium, wire, straight, 100mm, diameter 1.0mm, as drawn, 99.9%
• Iridium, wire reel, 1m, diameter 0.2mm, as drawn, 99.9%
• Iridium, wire reel, 2m, diameter 0.125mm, as drawn, 99.5%
• Iridium, wire reel, 0.2m, diameter 0.125mm, as drawn, 99.5%
• Iridium single crystal disc, 10mm (0.39in) dia, 1-2mm (0.04-0.08in) thick, (111) orientation, +/-0.5 degrees
• Iridium, wire reel, 0.1m, diameter 0.8mm, as drawn, 99.9%
• Iridium, wire reel, 0.1m, diameter 0.125mm, as drawn, 99.5%
• Iridium Internal Standard: Ir @ 10 microg/mL in 2% HCl
• Iridium, wire reel, 0.2m, diameter 0.075mm, as drawn, 99.9%
• Iridium, wire, 0.25 mm diameter, size 500 mm, purity 99.9%
• Iridium, evaporation slug, diam. x L 0.6 cm x 1.2 cm, 99.9% trace metals basis
• Iridium Standard: Ir @ 1000 microg/mL in 20% HCl
• Iridium, wire, straight, 100mm, diameter 0.6mm, as drawn, 99.9%
• I000000010
• Iridium, foil, light tested, 25x25mm, thickness 0.05mm, as rolled, 99.9%
• Iridium, rod, 4.0 mm diameter, length 25 mm, purity 99.9%
• Iridium, wire, diam. 0.5 mm, 99.9% trace metals basis
• FT-0627287
• Iridium, powder, max. particle size 50 micron, weight 2 g, purity 99.9%
• Iridium wire, 1.0mm (0.04in) dia
• Iridium, rod, 50mm, diameter 2.0mm, as drawn, 99.9%
• Iridium, wire reel, 0.2m, diameter 0.1mm, as drawn, 99.9%
• Iridium, wire, straight, 100mm, diameter 0.7mm, as drawn, 99.9%
• Q877
• Iridium single crystal disc, 10mm (0.39in) dia, 1-2mm (0.04-0.08in) thick, (100) orientation, +/-0.5 degrees
• Iridium, wire, 0.25 mm diameter, size 100 mm, purity 99.9%
• Iridium, wire, straight, 200mm, diameter 0.8mm, as drawn, 99.9%
• Iridium, microfoil, disks, 10mm, thinness 0.1mum, specific density 224mug/cm2, permanent mylar 3.5mum support, 99.9%
• Iridium, foil, thickness 0.1 mm, 99.5% trace metals basis
• Iridium, wire, straight, 100mm, diameter 0.8mm, as drawn, 99.9%
• Iridium, wire reel, 0.05m, diameter 0.8mm, as drawn, 99.9%
• Iridium, wire reel, 0.1m, diameter 0.38mm, as drawn, 99.9%
• Iridium, wire reel, 0.5m, diameter 0.075mm, as drawn, 99.9%
• Iridium, wire reel, 0.5m, diameter 0.38mm, as drawn, 99.9%
• Iridium, foil, thickness 0.03 mm, size 25 x 25 mm, purity 99.9%
• Iridium, wire, straight, 500mm, diameter 0.5mm, as drawn, 99.9%
• Iridium, rod, 100mm, diameter 3.0mm, as drawn, 99.9%
• Iridium, wire reel, 0.1m, diameter 1.0mm, as drawn, 99.9%
• Iridium, wire reel, 0.2m, diameter 0.8mm, as drawn, 99.9%
• Iridium, foil, 25x25mm, thickness 0.15mm, as rolled, 99.9%
• Iridium, powder, 99.9% trace metals basis
• Iridium, foil, light tested, 25x25mm, thickness 0.025mm, as rolled, 99.9%
• Iridium, wire reel, 1m, diameter 0.075mm, as drawn, 99.9%
• Iridium, powder, 850 max. part. size (micron), high purity 99.995%, weight 1 g
• Iridium Nanorods
• iridium ion (4+)
• Iridium, foil, light tested, 50x50mm, thickness 0.025mm, as rolled, 99.9%
• Iridium, wire reel, 0.2m, diameter 1.0mm, as drawn, 99.9%
• Iridium, wire, straight, 50mm, diameter 0.7mm, as drawn, 99.9%
• Iridium wire, 0.25mm (0.01in) dia
• Iridium, wire reel, 0.5m, diameter 0.125mm, as drawn, 99.9%
• Iridium, wire reel, 1m, diameter 0.125mm, as drawn, 99.5%
• Iridium Nanowires
• Iridium, wire reel, 0.1m, diameter 2.0mm, as drawn, 99.9%
• HSDB 7067
• Iridium, foil, 0.18m coil, thickness 0.05mm, coil width .5mm, as rolled, 99.9%
• Iridium foil, 0.5mm (0.02in) thick
• Iridium, wire, straight, 50mm, diameter 0.8mm, as drawn, 99.9%
• Iridium, wire reel, 0.05m, diameter 1.0mm, as drawn, 99.9%
• 7439-88-5
• Iridium, wire reel, 0.2m, diameter 0.25mm, as drawn, 99.9%
• DTXSID0064674
• AKOS015833373
• Iridium sponge, -100 mesh
• Iridium, wire reel, 0.1m, diameter 0.2mm, as drawn, 99.9%
• Iridium, wire reel, 0.5m, diameter 0.25mm, as drawn, 99.9%
• Iridium, wire reel, 0.5m, diameter 0.2mm, as drawn, 99.9%
• Iridium, wire reel, 0.05m, diameter 0.075mm, as drawn, 99.9%
• CHEBI:49666
• Iridium, wire reel, 0.2m, diameter 0.38mm, as drawn, 99.9%
• Iridium, wire, straight, 50mm, diameter 0.6mm, as drawn, 99.9%
• Iridium, wire reel, 0.5m, diameter 0.1mm, as drawn, 99.9%
• Iridium, wire, straight, 200mm, diameter 0.6mm, as drawn, 99.9%
• Iridium, foil, 25x25mm, thickness 0.125mm, as rolled, 99.9%
• Iridium, wire reel, 0.5m, diameter 0.15mm, as drawn, 99.9%
• Iridium, wire reel, 0.5m, diameter 0.125mm, as drawn, 99.5%

• MDL： MFCD00011062
• Inchi： 1S/Ir
• InChI Key： GKOZUEZYRPOHIO-UHFFFAOYSA-N
• SMILES： [Ir]

Computed Properties

• Exact Mass: 192.96300
• Monoisotopic Mass: 192.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Shiny silver white metal (face centered cubic crystal).
• Density: 22.65 g/cm3(lit.)
• Melting Point: 2450 °C (lit.)
• Boiling Point: 4130 °C(lit.)
• Solubility: Soluble in aqua regia.
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 0.00000
• Solubility: Soluble in aqua regia, insoluble in water, acid and alkali.
• Merck: 13,5102

Iridium Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228,H319
• Warning Statement： P210,P305+P351+P338
• Hazardous Material transportation number：UN 3089 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36
• Safety Instruction： S16-S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：4.1
• HazardClass：4.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

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